Cas no 897612-33-8 (N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4,5-dimethoxy-2-nitrobenzamide)

• Product Name: N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4,5-dimethoxy-2-nitrobenzamide
• CAS No: 897612-33-8
• MF: C₂₀H₁₈FN₃O₅S
• MW: 431.437427043915
• CID: 5515530
• Update Time: 2025-06-08

N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4,5-dimethoxy-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[2-(4-fluorophenyl)-4-thiazolyl]ethyl]-4,5-dimethoxy-2-nitro-
• N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4,5-dimethoxy-2-nitrobenzamide

• Inchi： 1S/C20H18FN3O5S/c1-28-17-9-15(16(24(26)27)10-18(17)29-2)19(25)22-8-7-14-11-30-20(23-14)12-3-5-13(21)6-4-12/h3-6,9-11H,7-8H2,1-2H3,(H,22,25)
• InChI Key： JAWXYJSGNJCORG-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(F)C=C2)=N1)(=O)C1=CC(OC)=C(OC)C=C1[N+]([O-])=O

Additional information on N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4,5-dimethoxy-2-nitrobenzamide

Professional Introduction to N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4,5-dimethoxy-2-nitrobenzamide (CAS No. 897612-33-8)

N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4,5-dimethoxy-2-nitrobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 897612-33-8, represents a novel molecular entity with a complex structural framework that integrates several pharmacophoric elements. The presence of a thiazole ring, a fluorophenyl moiety, and a nitro-substituted dimethoxybenzamide backbone suggests potential biological activities that are worthy of in-depth investigation.

The structural composition of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4,5-dimethoxy-2-nitrobenzamide positions it as a candidate for further exploration in drug discovery pipelines. The thiazole ring is a well-documented scaffold in medicinal chemistry, known for its role in various bioactive molecules, including antibiotics and antifungals. Its incorporation into the compound suggests a possible interaction with biological targets that are sensitive to thiazole-based structures. Moreover, the fluorophenyl group introduces a fluorine atom, which is often employed to enhance metabolic stability and binding affinity in drug molecules.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules that incorporate nitro and methoxy substituents. These functional groups are not only synthetically accessible but also contribute to the electronic properties of the molecule, which can be critical for receptor binding. The nitro group, in particular, can serve as a key pharmacophore in designing compounds with anti-inflammatory and anticancer properties. The dimethoxybenzamide moiety further complements this profile by providing additional hydrogen bonding opportunities and influencing the overall solubility and bioavailability of the compound.

The potential biological activity of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4,5-dimethoxy-2-nitrobenzamide has been the focus of several preliminary studies. Research indicates that this compound may exhibit interactions with enzymes and receptors involved in critical cellular pathways. For instance, its structural features could mimic natural substrates or modulators of enzymes such as kinases and phosphodiesterases. These interactions are often pivotal in therapeutic interventions for diseases like cancer and neurodegenerative disorders.

The synthesis of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4,5-dimethoxy-2-nitrobenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the synthetic prowess required to produce such intricate structures but also open avenues for further derivatization and optimization.

The pharmacokinetic properties of this compound are also of considerable interest. The balance between lipophilicity and polarizability is crucial for determining oral bioavailability and tissue distribution. Computational modeling techniques have been utilized to predict these properties based on the molecular structure. Such predictions are essential for guiding experimental design and optimizing formulations for therapeutic use.

In conclusion, N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4,5-dimethoxy-2-nitrobenzamide, with its CAS number 897612-33-8, represents a promising entity in pharmaceutical research. Its unique structural features position it as a candidate for further exploration in drug discovery programs aimed at developing novel therapeutics for various diseases. The ongoing research into this compound underscores the importance of interdisciplinary approaches in medicinal chemistry and highlights the potential for innovative treatments derived from complex molecular entities.